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Compound of Interest

Compound Name: Sodium disulphite

Cat. No.: B8798987 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive information, troubleshooting advice, and detailed protocols for effectively using

sodium disulphite (also known as sodium metabisulfite) for dechlorination in experimental

settings.

Frequently Asked Questions (FAQs)
Q1: What is the chemical reaction behind dechlorination with sodium disulphite?

A1: Sodium disulphite (Na₂S₂O₅) first dissolves in water to form sodium bisulfite (NaHSO₃).[1]

[2][3] The sodium bisulfite then acts as a reducing agent, reacting with hypochlorous acid

(HOCl), the active form of chlorine in water, to neutralize it.[4] The primary reaction products

are sodium bisulfate, hydrochloric acid, and sodium sulfate, which are generally harmless in the

resulting concentrations.[3][4]

Reaction 1: Dissolution Na₂S₂O₅ + H₂O → 2 NaHSO₃ (Sodium Metabisulfite + Water →

Sodium Bisulfite)[1][2][3]

Reaction 2: Dechlorination 2NaHSO₃ + 2HOCl → H₂SO₄ + 2HCl + Na₂SO₄ (Sodium Bisulfite

+ Hypochlorous Acid → Sulfuric Acid + Hydrochloric Acid + Sodium Sulfate)[2]

Q2: How much sodium disulphite is theoretically needed for dechlorination?
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A2: The amount of dechlorinating agent required is based on the stoichiometric demand, which

is the chemically exact amount needed to neutralize a given quantity of chlorine.[4] Different

sulfur-based compounds have varying theoretical requirements.

Table 1: Stoichiometric Requirements for Common Dechlorinating Agents

Dechlorinating
Agent

Chemical Formula
Parts of Agent per
1 Part Chlorine (by
weight)

Reference

Sodium
Metabisulfite

Na₂S₂O₅ 1.34 [2][5]

Sodium Bisulfite NaHSO₃ 1.46 - 1.47 [4][5][6]

Sodium Sulfite Na₂SO₃ 1.775 [7]

Sulfur Dioxide SO₂ 0.9 [5][7]

| Sodium Thiosulfate | Na₂S₂O₃ | 2.225 |[7] |

Q3: Why is a higher dose of sodium disulphite recommended in practice than the theoretical

amount?

A3: In practice, a higher dosage is recommended to account for several factors. An excess is

needed to drive the reaction to completion quickly, often within one to two minutes.[4][8][9][10]

A safety factor, typically ranging from 15% to a 2-3 fold increase over the stoichiometric

amount, is applied to compensate for potential fluctuations in chlorine levels, mixing

inefficiencies, and reactions with other oxidizing agents in the water.[1][2][4][11] For instance, it

is common to use 3.0 mg of sodium metabisulfite to remove 1.0 mg of chlorine.[2]

Q4: How stable are sodium disulphite solutions?

A4: Sodium disulphite solutions are susceptible to oxidation from atmospheric oxygen and

are not stable over long periods.[1][2] It is highly recommended to prepare solutions fresh,

preferably daily, for consistent results.[12] The stability is dependent on the concentration.

Table 2: Stability of Aqueous Sodium Bisulfite Solutions
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Concentration (wt%) Estimated Solution Life Reference

< 2% 3 to 7 days [1]

10% 1 week to 14 days [1][2]

20% 1 month [2]

| 30% | 6 months |[2] |

Q5: What factors can influence the efficiency of the dechlorination reaction?

A5: Several factors can affect the reaction:

pH: The reaction is more efficient at a slightly acidic to neutral pH (around 6.5-7.5), where

the more reactive hypochlorous acid (HOCl) species is predominant.[2][12]

Temperature: Higher temperatures generally increase the reaction rate.[12]

Mixing: Thorough and rapid mixing is crucial to ensure the chemical is dispersed evenly and

reacts completely with the chlorine.[2][4][13] In-line static mixers are often recommended for

continuous flow systems.[1][2][4]

Contact Time: While the reaction is very fast, a sufficient contact time (typically 1-2 minutes)

is necessary to ensure complete neutralization before the water is used in subsequent

processes.[4]

Presence of Other Substances: Organic matter and other oxidizing agents in the water can

consume sodium disulphite, increasing the required dosage.[14][15]

Troubleshooting Guide
Q: My dechlorination is incomplete, and I still detect a chlorine residual. What should I do?

A: Incomplete dechlorination is a common issue. Follow these steps to diagnose the problem:

Verify Dosage Calculation: Double-check your stoichiometric calculations and ensure you

have included a sufficient safety factor.[4] It is possible the initial chlorine concentration was
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higher than anticipated.

Check Solution Freshness: Sodium disulphite solutions degrade over time.[1][2] Ensure

you are using a freshly prepared solution, especially if it is a low concentration.[1][12]

Evaluate Mixing Efficiency: The reaction is nearly instantaneous but requires excellent

mixing.[2][4] Ensure your mixing method (e.g., stirring, static mixer) provides rapid and

complete dispersal of the chemical.

Measure and Adjust pH: The pH of the water affects the form of free chlorine.[12] The

optimal pH range for dechlorination is typically between 6.5 and 8.5.[12]

Increase Contact Time: While the reaction is fast, ensure there is adequate time for it to

complete before you measure the residual. A contact time of at least 1-2 minutes is

recommended.[4]
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Problem:
Incomplete Dechlorination

Is Dosage Calculation Correct?
(incl. safety factor)

Verify Dosage
Recalculate

 No

Is Na₂S₂O₅ Solution Fresh?

 Yes

Prepare Fresh Solution

 No

Is Mixing Adequate?

 Yes

Improve Mixing Method
(e.g., static mixer, vortex)

 No

Is Contact Time Sufficient?

 Yes

Increase Contact Time
(Target 1-2 mins)

 No

Problem Resolved

 Yes

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8798987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experiment

Analysis

1. Prepare fresh 1% Na₂S₂O₅ solution

2. Aliquot chlorinated water
into multiple beakers

3. Dose each beaker with varying
amounts of Na₂S₂O₅ solution

4. Stir for fixed contact time
(e.g., 2 minutes)

5. Measure residual chlorine
in each sample (DPD method)

6. Identify lowest dose that meets
target residual chlorine level

result

Determine Optimal Dose
(add safety factor)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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